2-chloro-4-fluoro-N-(3-(isoxazol-4-yl)propyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide
• InChI: InChI=1S/C13H12ClFN2O2/c14-12-6-10(15)3-4-11(12)13(18)16-5-1-2-9-7-17-19-8-9/h3-4,6-8H,1-2,5H2,(H,16,18)
• InChI Key: ZDIOGHMPFUIUTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C(=O)NCCCC2=CON=C2
• Molecular Formula: C13H12ClFN2O2
• Molecular Weight: 282.70 g/mol

Description

2-chloro-4-fluoro-N-(3-(isoxazol-4-yl)propyl)benzamide is a chemical compound with the linear formula C10H6ClFN2O2. It is also known as CFI-400945 and is a small molecule kinase inhibitor that has been shown to have potent anti-tumor activity.

Molecular Structure Analysis

The molecular formula of this compound is C10H6ClFN2O2. The molecular weight is 240.62.

Scientific Research Applications

Filaricidal Activity

• A study by Denham and Fitzsimons (1983) investigated analogues of N-[2-(4-thiazolyl)benzamidazol-5-yl]benzamide with halogen substituents, including chloro and fluoro analogues. These compounds were tested for activity against Brugia pahangi in jirds, with the fluoro analogues showing greater activity than the parent compound (Denham & Fitzsimons, 1983).

Antipsychotic Potential

• Yang et al. (2016) synthesized a series of benzamides as potential multireceptor antipsychotics, including fluoro-substituted analogues. These compounds exhibited potent activities for D2, 5-HT1A, and 5-HT2A receptors, indicating potential as antipsychotic agents (Yang et al., 2016).

Pharmacokinetics of Anaplastic Lymphoma Kinase Inhibitors

• Research by Teffera et al. (2013) focused on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, including fluoro-substituted benzamides. The study addressed issues related to enzymatic hydrolysis and potency against ALK, contributing to cancer treatment research (Teffera et al., 2013).

Biological Activity Against Microbial Strains

• Imramovský et al. (2011) investigated a series of chloro and fluoro-substituted benzamides for their activity against mycobacterial, bacterial, and fungal strains. The study explored the structure-activity relationships and the potential use of these compounds in addressing microbial infections (Imramovský et al., 2011).

Anti-Microbial Study of Substituted 2-Aminobenzothiazoles Derivatives

• Anuse et al. (2019) synthesized fluoro-substituted benzamides and evaluated them for antimicrobial activity. The study provided insights into the development of new antimicrobial agents (Anuse et al., 2019).

Nonlinear Optical Properties and Coordination Networks

• Liao et al. (2013) explored the effects of substituents, including fluoro, on the structures and nonlinear optical properties of coordination networks. This research contributes to the understanding of materials science and potential applications in photonics (Liao et al., 2013).

Antitumor Activities of Imidazole Acyl Urea Derivatives

• Zhu (2015) synthesized fluoro-substituted benzamide derivatives as Raf kinase inhibitors, demonstrating potential antitumor activities and contributing to cancer research (Zhu, 2015).